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Compound of Interest

Compound Name: Acid Blue 15

CAS No.: 5863-46-7

Cat. No.: B1585269

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Acid Blue 15 (C.I. 42645; CAS No. 5863-46-7), a bright blue anionic dye

commonly used in textile dyeing, leather finishing, wood stains, and biological staining.[1][2]

Adherence to these procedures will help maintain a safe laboratory environment and ensure

proper disposal of chemical waste.

Personal Protective Equipment (PPE) and Safety
Measures
While Acid Blue 15 is not classified as a hazardous substance according to the CLP

regulation, it is crucial to follow standard laboratory safety protocols to minimize exposure and

prevent contamination.[3] The recommended personal protective equipment for handling Acid
Blue 15 includes:

Eye Protection: Wear safety glasses.[3]

Hand Protection: Neoprene gloves are suitable for handling this substance.[3]
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Body Protection: A lab coat or other protective work clothing should be worn.[3]

In addition to PPE, standard safety measures should be in place:

Ventilation: Ensure good ventilation or use a chemical fume hood, especially when handling

the powder form to prevent dust formation.[3][4]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work

area.[5]

Emergency Equipment: An eyewash station and safety shower should be readily accessible.

[4]

Quantitative Data Summary
Based on the available safety data sheet, specific occupational exposure limits for Acid Blue
15 have not been established. The substance is not classified as hazardous.[3]

Parameter Value Reference

GHS Classification Not classified as hazardous [3]

CAS Number 5863-46-7 [3]

EC Number 227-511-3 [3]

Molecular Formula C₄₂H₄₆N₃NaO₆S₂ [6]

Molecular Weight 775.95 g/mol [6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Acid Blue 15 is essential for safety and experimental

accuracy.

Preparation:

Designate a clean and uncluttered work area, preferably within a chemical fume hood.
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Assemble all necessary equipment, such as a weighing balance, spatula, weighing paper,

and appropriately labeled containers for solutions and waste.

Don the required personal protective equipment as outlined above.

Weighing and Solution Preparation:

Carefully weigh the desired amount of Acid Blue 15 powder, minimizing the generation of

dust.

To prepare a solution, slowly add the powder to the solvent (e.g., water) while stirring to

ensure it dissolves properly. Acid Blue 15 is slightly soluble in cold water and soluble in

hot water and ethanol.[7]

Use in Application:

Follow the specific protocols for your application (e.g., staining, dyeing).

Keep containers of Acid Blue 15 tightly closed when not in use.[1]

Storage:

Store Acid Blue 15 in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.[1][2]

Keep the container tightly sealed to prevent moisture absorption.[1]

Disposal Plan
Proper disposal of Acid Blue 15 and contaminated materials is critical to prevent

environmental contamination.

Waste Collection:

Collect all waste material, including unused solutions and contaminated consumables

(e.g., weighing paper, gloves), in a designated and clearly labeled waste container.

Disposal Procedure:
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Dispose of contaminated material as waste according to official regulations.[3]

Do not allow the substance to enter sewers or surface and ground water.[3]

Consult your institution's environmental health and safety (EHS) department for specific

guidance on chemical waste disposal.

Container Disposal:

Uncleaned packaging should be disposed of in the same manner as the product itself,

following official regulations.[3]

Water can be used as a cleansing agent for containers if necessary.[3]

First Aid Measures
In the event of accidental exposure, follow these first aid procedures:

After eye contact: Rinse the opened eye for several minutes under running water. If contact

lenses are present and easy to remove, do so and continue rinsing. Consult an

ophthalmologist if complaints persist.[3]

After skin contact: Wash the affected area with soap and water.[4][8]

After swallowing: Drink copious amounts of water and provide fresh air. Call for a doctor

immediately.[3]

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[4]

1. Preparation Phase
2. Handling & Use 3. Disposal & Decontamination

Designate Clean Work Area Gather Equipment & Containers

Don PPE:
- Safety Glasses

- Neoprene Gloves
- Lab Coat

Weigh Powder Carefully
(Minimize Dust)

Proceed to Handling Prepare Solution
(Add powder to solvent) Use in Application Store in Cool, Dry, Well-Ventilated Area

(Tightly Sealed)
Collect All Waste in
Labeled Container

End of Experiment Consult Institutional EHS
for Disposal Guidelines

Dispose According to
Official Regulations Clean Work Area
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Acid Blue 15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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